Cas no 147298-64-4 (1-chloro-3-(2-methylpropyl)sulfanylpropane)

• Product Name: 1-chloro-3-(2-methylpropyl)sulfanylpropane
• CAS No: 147298-64-4
• MF: C₇H₁₅ClS
• MW: 166.712000131607
• CID: 4601533
• Update Time: 2025-10-29

1-chloro-3-(2-methylpropyl)sulfanylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-[(2-methylpropyl)sulfanyl]propane
• Propane, 1-[(3-chloropropyl)thio]-2-methyl-
• 1-chloro-3-(2-methylpropyl)sulfanylpropane

• Inchi： 1S/C7H15ClS/c1-7(2)6-9-5-3-4-8/h7H,3-6H2,1-2H3
• InChI Key： KHKUSJFPOUPTHU-UHFFFAOYSA-N
• SMILES： C(SCCCCl)C(C)C

Additional information on 1-chloro-3-(2-methylpropyl)sulfanylpropane

Professional Introduction to 1-chloro-3-(2-methylpropyl)sulfanylpropane (CAS No. 147298-64-4)

1-chloro-3-(2-methylpropyl)sulfanylpropane, identified by its Chemical Abstracts Service (CAS) number 147298-64-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a chloro and sulfanyl functional group, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular structure of 1-chloro-3-(2-methylpropyl)sulfanylpropane consists of a propane backbone with a chloro substituent at the first carbon and a sulfanyl group at the third carbon. The presence of the 2-methylpropyl group introduces steric hindrance, which can influence reactivity and selectivity in various chemical transformations. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of sulfur-containing compounds in pharmaceuticals due to their unique biological activities. The sulfanyl group in 1-chloro-3-(2-methylpropyl)sulfanylpropane can serve as a key pharmacophore, contributing to the compound's potential therapeutic effects. Researchers have been exploring its utility in the development of novel drugs targeting various diseases, including inflammatory disorders and infectious diseases.

One of the most promising applications of 1-chloro-3-(2-methylpropyl)sulfanylpropane is in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in many pharmaceuticals, and the chloro and sulfanyl groups provide reactive sites for further functionalization. Recent studies have demonstrated that this compound can be effectively used to construct complex heterocyclic structures, which exhibit significant biological activity.

The reactivity of 1-chloro-3-(2-methylpropyl)sulfanylpropane makes it a valuable tool for synthetic chemists. The chloro group can participate in nucleophilic substitution reactions, while the sulfanyl group can undergo various transformations, including oxidation and reduction. These properties allow for the facile introduction of diverse functional groups into the molecule, enabling the creation of structurally diverse libraries for drug discovery.

In addition to its synthetic utility, 1-chloro-3-(2-methylpropyl)sulfanylpropane has shown potential in material science applications. The unique electronic properties of sulfur-containing compounds make them attractive for use in organic electronics and nanotechnology. Researchers are exploring its use in the development of new materials with enhanced conductivity and stability.

The industrial production of 1-chloro-3-(2-methylpropyl)sulfanylpropane has also seen advancements. Modern synthetic methods have improved yield and purity, making it more accessible for research and commercial applications. Continuous flow chemistry, for instance, has been employed to enhance the efficiency of its synthesis, reducing reaction times and minimizing waste.

The safety profile of 1-chloro-3-(2-methylpropyl)sulfanylpropane is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Storage conditions, such as temperature control and inert atmosphere requirements, are essential to maintain stability and prevent degradation.

The environmental impact of using 1-chloro-3-(2-methylpropyl)sulfanylpropane is also an important factor. Efforts are being made to develop greener synthetic routes that minimize environmental footprint. Solvent recovery systems and catalytic processes are being implemented to reduce waste and energy consumption during production.

In conclusion, 1-chloro-3-(2-methylpropyl)sulfanylpropane (CAS No. 147298-64-4) is a versatile compound with significant potential in pharmaceutical research, synthetic chemistry, and material science. Its unique structural features and reactivity make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.